N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C21H14N4O2S/c1-12-15(23-18(26)21-25-14-9-5-6-10-17(14)28-21)11-16-20(22-12)27-19(24-16)13-7-3-2-4-8-13/h2-11H,1H3,(H,23,26)
• InChI Key: FLJUYLKQDHGPHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C(=N1)OC(=N2)C3=CC=CC=C3)NC(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C21H14N4O2S
• Molecular Weight: 386.4 g/mol

Description

“N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)benzo[d]thiazole-2-carboxamide” is a chemical compound with the molecular formula C21H14N4O2S. It is not intended for human or veterinary use and is for research use only.

Scientific Research Applications

Heterocyclic Compounds Synthesis and Biological Activity

Heterocyclic compounds featuring thiazole, pyridine, and oxazolo groups have been synthesized for potential biological activities. For example, a novel series of heterocyclic compounds incorporating thiazol-2-yl and triazolo[3,4-b][1,3,4]thiadiazol moieties were synthesized and evaluated for their antibacterial and antifungal activities (Patel & Patel, 2015). Such research highlights the interest in exploring the therapeutic potentials of these compounds.

Anti-inflammatory Potential and QSAR Analysis

Another study focused on the synthesis of benzylidene oxazolo/thiazolo pyrimidine-6-carboxamide derivatives, evaluating their anti-inflammatory potential. The study also conducted 2D-QSAR (Quantitative Structure-Activity Relationship) analysis to understand the relationship between the chemical structure and anti-inflammatory activity, indicating a significant interest in such compounds for pharmaceutical applications (Sawant, Bansode, & Wadekar, 2012).

Insecticidal Agents Synthesis

Research into the synthesis of new bioactive sulfonamide thiazole derivatives for potential use as insecticidal agents against cotton leafworm demonstrates the agricultural applications of these compounds. This study elucidates the toxicological, biochemical, and biological aspects of synthesized compounds, indicating their potential utility in pest management strategies (Soliman et al., 2020).

Antimicrobial and Antitumor Activities

The synthesis of pyrazoles and isoxazoles with antitumor and antimicrobial activities further exemplifies the broad application spectrum of such heterocyclic compounds. This research underscores the potential of these compounds in developing new therapeutic agents (Riyadh, 2011).